Cas no 652969-26-1 (1,4-Dioxa-7,10-dithiacyclododecane-2,3-dione)

• Product Name: 1,4-Dioxa-7,10-dithiacyclododecane-2,3-dione
• CAS No: 652969-26-1
• MF: C₈H₁₂O₄S₂
• MW: 236.308480262756
• CID: 401456
• PubChem ID: 16104526
• Update Time: 2025-04-19

1,4-Dioxa-7,10-dithiacyclododecane-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxa-7,10-dithiacyclododecane-2,3-dione
• DTXSID40582916
• 652969-26-1

• Inchi： 1S/C8H12O4S2/c9-7-8(10)12-2-4-14-6-5-13-3-1-11-7/h1-6H2
• InChI Key： TVAZFVZMJWTXEP-UHFFFAOYSA-N
• SMILES： S1CCOC(C(=O)OCCSCC1)=O

Computed Properties

• Exact Mass: 236.01776
• Monoisotopic Mass: 236.01770121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 52.6